Cas no 1393547-19-7 (2-(Chloromethyl)-6-fluoro-3-methylpyridine)

• Product Name: 2-(Chloromethyl)-6-fluoro-3-methylpyridine
• CAS No: 1393547-19-7
• MF: C₇H₇ClFN
• MW: 159.588584184647
• CID: 4902840
• Update Time: 2025-05-25

2-(Chloromethyl)-6-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• AB82887
• 2-Chloromethyl-6-fluoro-3-methylpyridine
• 2-(CHLOROMETHYL)-6-FLUORO-3-METHYLPYRIDINE
• 2-(Chloromethyl)-6-fluoro-3-methylpyridine

• Inchi： 1S/C7H7ClFN/c1-5-2-3-7(9)10-6(5)4-8/h2-3H,4H2,1H3
• InChI Key： QCEITZSHHGCYJY-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-6-fluoro-3-methylpyridine

Introduction to 2-(Chloromethyl)-6-fluoro-3-methylpyridine (CAS No. 1393547-19-7)

2-(Chloromethyl)-6-fluoro-3-methylpyridine, identified by its CAS number 1393547-19-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule features a pyridine core with substituents that make it a valuable intermediate in the synthesis of various biologically active compounds. The presence of both a chloromethyl group and a fluoro substituent enhances its reactivity and utility in medicinal chemistry.

The compound's structure, characterized by a methyl group at the 3-position and a fluoro atom at the 6-position of the pyridine ring, contributes to its unique chemical properties. These structural features allow for diverse functionalization, making it a versatile building block in drug discovery and development. The chloromethyl moiety, in particular, is known for its ability to participate in nucleophilic addition reactions, which is crucial for constructing more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The combination of a fluoro atom and a chloromethyl group in 2-(Chloromethyl)-6-fluoro-3-methylpyridine has been particularly intriguing. Fluorinated pyridines are often incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. For instance, studies have shown that fluorine atoms can enhance the lipophilicity of molecules, leading to better membrane penetration and improved bioavailability.

The methyl group at the 3-position of the pyridine ring further influences the compound's reactivity and electronic properties. This substitution can affect the electron density distribution around the ring, influencing its interaction with biological targets. Researchers have leveraged these properties to design novel compounds with specific biological activities. For example, modifications at this position have been explored in the development of kinase inhibitors and other therapeutic agents.

The synthetic utility of 2-(Chloromethyl)-6-fluoro-3-methylpyridine has also been highlighted in several recent studies. Its role as an intermediate in the synthesis of more complex molecules has been well-documented. One notable application is in the preparation of fluorinated pyridines that serve as scaffolds for antiviral and anticancer drugs. The ability to introduce additional functional groups at various positions on the pyridine ring allows for fine-tuning of biological activity.

In addition to its synthetic value, 2-(Chloromethyl)-6-fluoro-3-methylpyridine has been investigated for its potential applications in material science. Fluorinated pyridines are known for their unique electronic properties, making them suitable candidates for use in organic electronics and advanced materials. The presence of both electron-withdrawing and electron-donating groups in this compound can be exploited to tailor its electronic characteristics for specific applications.

The compound's reactivity also makes it a valuable tool in chemical biology research. Researchers have used derivatives of 2-(Chloromethyl)-6-fluoro-3-methylpyridine to study enzyme mechanisms and develop probes for biological targets. The ability to label molecules with this compound has provided insights into various biological processes, including signal transduction pathways and metabolic pathways.

The future prospects of 2-(Chloromethyl)-6-fluoro-3-methylpyridine are promising, given its versatility and utility across multiple domains of chemical research. As synthetic methodologies continue to advance, new applications for this compound are likely to emerge. Its role in drug discovery, material science, and chemical biology positions it as a cornerstone molecule in modern chemical research.